Cas no 2490374-80-4 (N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine)

• Product Name: N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine
• CAS No: 2490374-80-4
• MF: C₁₀H₁₃N₅S
• MW: 235.308719396591
• MDL: MFCD32853209
• CID: 5670834
• PubChem ID: 155821958
• Update Time: 2025-05-20

N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2490374-80-4
• N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine
• 2-N,2-N-Dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine
• EN300-27144544

• MDL： MFCD32853209
• Inchi： 1S/C10H13N5S/c1-6-5-16-9(13-6)7-4-12-10(15(2)3)14-8(7)11/h4-5H,1-3H3,(H2,11,12,14)
• InChI Key： XTORJGIAHYOFBW-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1C=NC(=NC=1N)N(C)C

Computed Properties

• Exact Mass: 235.08916661g/mol
• Monoisotopic Mass: 235.08916661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.2Ų

Additional information on N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine

Introduction to N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine (CAS No. 2490374-80-4)

N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2490374-80-4, belongs to a class of heterocyclic organic molecules that exhibit a wide range of biological activities. The structural framework of this compound incorporates several key functional groups, including N,N-dimethyl and pyrimidine moieties, which contribute to its unique chemical properties and potential therapeutic applications.

The pyrimidine core is a fundamental component in many bioactive molecules, particularly in nucleoside analogs and antiviral agents. In the case of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine, the integration of a thiazole ring at the 5-position introduces additional biological relevance. Thiazole derivatives are well-known for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 4-position of the thiazole ring further modulates the electronic and steric environment of the molecule, enhancing its interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to improve drug efficacy and selectivity. The synthesis and characterization of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine have been subjects of extensive research due to its potential as a lead compound in the development of novel therapeutic agents. The compound's dual functionality, featuring both amine and methyl groups, allows for versatile modifications that can be tailored to specific biological pathways.

In vitro studies have demonstrated promising results regarding the biological activity of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors involved in cancer progression. Specifically, its ability to modulate kinases and other signaling molecules has been explored in preclinical models. These findings align with the growing interest in small molecule inhibitors as therapeutic strategies for treating various forms of cancer.

The structural features of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine also make it a valuable scaffold for further derivatization. By incorporating additional functional groups or altering existing ones, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is crucial in drug discovery pipelines, where lead optimization is often required to achieve desired therapeutic outcomes.

The synthesis of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex heterocyclic framework of this compound. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust methodologies in producing bioactive molecules.

The pharmacological profile of N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yl)pyrimidine-2,4-diamine is further enhanced by its solubility characteristics. The presence of polar functional groups improves water solubility, which is a critical factor for drug bioavailability. Researchers have leveraged this property to develop formulations that enhance oral or intravenous administration. Such formulations are essential for ensuring that therapeutic doses are delivered effectively to patients.

In conclusion, N2,N2-dimethyl-5-(4-methyl-1,3-thiazol-2-yloxy)pyrimidine (CAS No. 24903748004) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of multiple functional groups into its molecular framework has enabled researchers to explore its potential as a lead compound for developing novel therapeutic agents. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.